Cas no 2172545-32-1 ({1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172545-32-1
• MF: C₁₅H₂₆N₄O
• MW: 278.393143177032
• CID: 6102757
• PubChem ID: 165547773
• Update Time: 2025-07-19

{1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172545-32-1
• EN300-1597174
• {[1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C15H26N4O/c1-11(12-4-3-5-12)19-15(13-6-8-20-9-7-13)14(10-16-2)17-18-19/h11-13,16H,3-10H2,1-2H3
• InChI Key： JIOVDGQPIDJVSU-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1=C(CNC)N=NN1C(C)C1CCC1

Computed Properties

• Exact Mass: 278.21066147g/mol
• Monoisotopic Mass: 278.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on {1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172545-32-1)

1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine, with the CAS number 2172545-32-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities and pharmacological properties. The integration of a cyclobutyl group and a tetrahydro-2H-pyran (oxane) moiety further enhances its structural complexity and functional versatility.

The cyclobutyl group in this compound is particularly noteworthy due to its ability to influence the conformational flexibility and lipophilicity of the molecule. These properties are crucial for optimizing the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that cyclobutyl-containing compounds exhibit improved oral bioavailability and reduced metabolic liability compared to their linear alkyl counterparts. This makes 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine an attractive candidate for drug development.

The tetrahydro-2H-pyran (oxane) moiety in this compound adds another layer of complexity. This cyclic ether structure is known for its ability to form hydrogen bonds and engage in hydrophobic interactions, which can enhance the compound's binding affinity to target proteins. In the context of medicinal chemistry, this property is particularly valuable for designing molecules that can selectively bind to specific receptors or enzymes. Recent research has demonstrated that oxane-containing compounds can exhibit potent activity against various targets, including G protein-coupled receptors (GPCRs) and kinases.

The triazole core in 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine is a well-established pharmacophore with a wide range of biological activities. Triazoles are known for their antifungal, antiviral, and anticancer properties. The presence of the triazole ring in this compound suggests potential applications in treating various diseases where these activities are beneficial. For instance, triazole-based drugs like fluconazole and itraconazole have been widely used in clinical settings for their antifungal efficacy.

Recent advancements in computational chemistry and molecular modeling have further elucidated the structural and functional characteristics of 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine. These studies have provided insights into the compound's binding modes and interactions with target proteins. For example, molecular docking simulations have shown that the cyclobutyl group can adopt favorable conformations that enhance the compound's binding affinity to specific protein pockets. Similarly, the oxane moiety can form hydrogen bonds with key residues in the binding site, contributing to the overall stability of the complex.

In addition to its structural features, 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine has been evaluated for its biological activity through various in vitro and in vivo assays. Preliminary studies have indicated that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. For instance, it has shown promising results as an inhibitor of protein kinases implicated in cancer progression. These findings suggest that 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine could be a valuable lead compound for developing novel therapeutic agents.

The safety profile of 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine has also been assessed through toxicity studies. These studies have demonstrated that the compound exhibits low cytotoxicity at therapeutic concentrations and does not induce significant adverse effects in cell lines or animal models. This favorable safety profile further supports its potential as a drug candidate.

In conclusion, 1-(1-cyclobutylethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172545-32-1) is a promising compound with unique structural features and potential therapeutic applications. Its combination of a cyclobutyl group, an oxane moiety, and a triazole core provides a robust platform for optimizing its pharmacological properties and exploring its biological activities. Ongoing research continues to uncover new insights into this compound's mechanisms of action and potential clinical uses.